N-{4-[(3,4-dimethylphenyl)sulfamoyl]phenyl}-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide

• Molecular Formula: C27H23N3O4S
• Molecular Weight: 485.6 g/mol
• IUPAC Name: N-[4-[(3,4-dimethylphenyl)sulfamoyl]phenyl]-2-(2-oxobenzo[cd]indol-1-yl)acetamide
• InChI: InChI=1S/C27H23N3O4S/c1-17-9-10-21(15-18(17)2)29-35(33,34)22-13-11-20(12-14-22)28-25(31)16-30-24-8-4-6-19-5-3-7-23(26(19)24)27(30)32/h3-15,29H,16H2,1-2H3,(H,28,31)
• InChI Key: MIFMKJCDVKURPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)CN3C4=CC=CC5=C4C(=CC=C5)C3=O)C

Description

N-{4-[(3,4-Dimethylphenyl)sulfamoyl]phenyl}-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide is a complex organic compound with potential applications in various scientific fields. This compound features a sulfamoyl group attached to a dimethylphenyl ring, which is further connected to a benzoindole moiety through an acetamide linkage. Its unique structure suggests potential utility in medicinal chemistry, particularly in the development of novel therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{4-[(3,4-dimethylphenyl)sulfamoyl]phenyl}-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide typically involves multiple steps:

Formation of the Sulfamoyl Intermediate: The initial step involves the reaction of 3,4-dimethylbenzenesulfonyl chloride with aniline to form the sulfamoyl intermediate. This reaction is usually carried out in the presence of a base such as triethylamine in an organic solvent like dichloromethane.

Coupling with Benzoindole: The sulfamoyl intermediate is then coupled with 2-(2-oxobenzo[cd]indol-1(2H)-yl)acetic acid. This step often requires a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond.

Purification: The final product is purified using techniques such as recrystallization or column chromatography to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure scalability and cost-effectiveness. This could include the use of continuous flow reactors for better control over reaction conditions and yields, as well as the development of more efficient purification methods.

Chemical Reactions Analysis

Types of Reactions

N-{4-[(3,4-Dimethylphenyl)sulfamoyl]phenyl}-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, potentially leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride, which may reduce the carbonyl groups to alcohols.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or bromine.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitric acid for nitration, bromine in acetic acid for bromination.

Major Products

Oxidation: Sulfone derivatives.

Reduction: Alcohol derivatives.

Substitution: Nitro or halogenated derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating diseases such as cancer, due to its ability to interact with specific molecular targets.

Industry: Potential use in the development of new materials with unique properties.

Mechanism of Action

The mechanism by which N-{4-[(3,4-dimethylphenyl)sulfamoyl]phenyl}-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide exerts its effects is likely related to its ability to interact with specific molecular targets. This could involve binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets would depend on the specific application and require further research to elucidate.

Comparison with Similar Compounds

Similar Compounds

N-{4-[(3,4-Dimethylphenyl)sulfamoyl]phenyl}acetamide: Lacks the benzoindole moiety, making it less complex.

2-(2-Oxobenzo[cd]indol-1(2H)-yl)acetamide: Lacks the sulfamoylphenyl group, potentially altering its biological activity.

Uniqueness

N-{4-[(3,4-Dimethylphenyl)sulfamoyl]phenyl}-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide is unique due to its combination of a sulfamoylphenyl group and a benzoindole moiety, which may confer distinct chemical and biological properties not seen in simpler analogs.